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Compound of Interest

Compound Name: Methyl 3-oxohexanoate

Cat. No.: B1330201

Technical Support Center: Methyl 3-
oxohexanoate

This technical support center provides essential information for the safe storage and handling
of Methyl 3-oxohexanoate, tailored for researchers, scientists, and professionals in drug
development.

Storage and Handling Recommendations

Proper storage and handling are critical to maintain the integrity and stability of Methyl 3-
oxohexanoate for experimental use.

To ensure the longevity of the compound, adhere to the following storage recommendations.
Note that storage temperatures can vary between suppliers. Always refer to the product-
specific information sheet provided by the manufacturer.
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Parameter

Recommendation

Source

Temperature

Store in a well-ventilated
place. Keep cool.[1][2] Some
suppliers recommend room
temperature, while others
suggest 0 - 8 °C[3] or
refrigerated below 4°C/39°F.[4]

[11(2](31[4]

Atmosphere

Store under an inert
atmosphere as the compound

is air sensitive.[1]

[1]

Container

Keep containers tightly closed
in a dry and well-ventilated

place.[1]

[1]

Ignition Sources

Keep away from heat, sparks,
open flames, and hot surfaces.
No smoking.[1][5]

[1]5]

Methyl 3-oxohexanoate is a combustible liquid and requires careful handling to avoid

exposure and ensure safety.[5]
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Precaution Description Source

Use only in areas with
o appropriate exhaust
Ventilation o [11[6][7]
ventilation.[6] Ensure adequate

ventilation.[1][7]

Wear protective gloves,

] ] protective clothing, eye
Personal Protective Equipment

rotection, and face protection. 1[4
(PPE) p P [1][4]

[1] Use spark-proof tools and

explosion-proof equipment.[4]

Handle in accordance with
good industrial hygiene and
Hygiene safety practice. Wash hands [7]
before breaks and at the end
of the workday.[7]

For spills, eliminate all ignition
sources. Do not touch or walk

Spills through spilled material. Use [4]
non-sparking tools to collect

the material for disposal.[4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Methyl 3-oxohexanoate.
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Property Value Source
Molecular Formula C7H1203 [31[81I9]
Molecular Weight 144.17 g/mol [3]

Colorless to almost colorless
Appearance o [319]
clear liquid.[3][9]

Odor Fruity odor.[9][10] [9][10]

- ) 84 - 86 °C / 14 mmHg[3], 85-
Boiling Point [3]
88 °C /25 hPa

Melting Point -44 to -42 °C[3], -43 °C[5] [315]
) 1.020 g/mL][3], 1.017 g/mL at
Density [3]
20 °C
Flash Point 90 °C /194 °F [1]

Sparingly soluble in water[8]
[10], readily soluble in common
organic solvents such as
ethanol and acetone[10], and
Solubility alcohol soluble.[11] Water [BI[10][11][12]
solubility is reported as 33g/L
at 20°C.[8] Another source
indicates a solubility of 17.8
mg/ml.[12]

Troubleshooting Guide & FAQs

This section addresses common issues that may arise during the handling and use of Methyl
3-oxohexanoate.

Q1: The compound appears discolored (yellowish). Is it still usable?

Al: A pale yellow color may not necessarily indicate degradation, as some suppliers describe
the compound as colorless to pale yellow.[9][10] However, a significant change in color could
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suggest impurity or degradation. It is recommended to assess the purity of the compound using
techniques like Gas Chromatography (GC) before use.

Q2: | observe precipitate formation in the vial upon storage. What should | do?

A2: Precipitate formation could be due to the compound's low melting point (-44 to -42 °C).[3] If
stored at very low temperatures, it might solidify. Gently warm the vial to room temperature to
see if the precipitate dissolves. If it does not, it could be a sign of contamination or degradation,
and the compound should be re-analyzed for purity.

Q3: My experimental results are inconsistent. Could it be related to the stability of Methyl 3-
oxohexanoate?

A3: Inconsistent results can be due to the degradation of the compound. Methyl 3-
oxohexanoate is reported to be air-sensitive.[1] Ensure that you are storing it under an inert
atmosphere and that the container is tightly sealed after each use. If you suspect degradation,
it is advisable to use a fresh vial or repurify the existing stock.

Q4: What are the immediate first aid measures in case of accidental exposure?
A4:

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[1][5]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical
attention if symptoms occur.[1][5]

 Inhalation: Remove to fresh air. Get medical attention if symptoms occur.[1][5]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[1][5]

Q5: How should I dispose of waste Methyl 3-oxohexanoate?

A5: Dispose of contents/container to an approved waste disposal plant.[1] Chemical waste
generators must determine whether a discarded chemical is classified as a hazardous waste
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and consult local, regional, and national hazardous waste regulations for complete and
accurate classification.

Experimental Protocols
Protocol 1: Purity Assessment by Gas Chromatography (GC)
This protocol outlines a general method for determining the purity of Methyl 3-oxohexanoate.

 Instrument and Column: A standard gas chromatograph equipped with a flame ionization
detector (FID) and a non-polar or medium-polarity capillary column (e.g., DB-5 or HP-5) is
suitable.

o Sample Preparation: Prepare a dilute solution of Methyl 3-oxohexanoate in a high-purity
organic solvent such as acetone or ethyl acetate. A concentration of approximately 1 mg/mL
is a good starting point.

e GC Conditions:

[¢]

Injector Temperature: 250 °C

o

Detector Temperature: 280 °C

o

Oven Program: Start at 50 °C, hold for 2 minutes, then ramp up to 250 °C at a rate of 10
°C/min. Hold at 250 °C for 5 minutes.

o

Carrier Gas: Helium or Nitrogen at an appropriate flow rate.
 Injection: Inject 1 uL of the prepared sample.

e Analysis: The purity is determined by the area percentage of the main peak corresponding to
Methyl 3-oxohexanoate.

Logical Workflow for Storage and Handling

The following diagram illustrates the recommended workflow for the proper storage and
handling of Methyl 3-oxohexanoate.
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Methyl 3-oxohexanoate Storage & Handling Workflow

Storage

Receive Compound

Inspect Container for Damage

flo Damage

Store in a Cool, Dry, Well-Ventilated Area
(0-8 °C or as per supplier) Quarantine if Damaged
Under Inert Atmosphere

Log in Inventory

Retrieve from Storage

Return to Storage

Equilibrate to Room Temperature

Use in a Ventilated Area
(Fume Hood)

Safety,PréEautions

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in
Designated Container

Tightly Seal Container
Under Inert Gas

Spill Kit Accessible

Dispose According to

Institutional Guidelines

Click to download full resolution via product page

Caption: Workflow for Methyl 3-oxohexanoate Storage and Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1330201?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAL0982614&productDescription=METHYL+BUTYRYLACETATE+98%2B%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/CA/en/p/K0037
https://www.chemimpex.com/products/39000
https://wap.guidechem.com/encyclopedia/methyl-3s-4r-5s-3-4-5-6-tetrah-dic827504.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL09826~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2019:49:17~~Methyl%20butyrylacetate~~
https://file.medchemexpress.com/batch_PDF/HY-W005176/Methyl-3-oxohexanoate-SDS-MedChemExpress.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00301W.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB7702844_EN.htm
https://cymitquimica.com/cas/30414-54-1/
https://www.guidechem.com/encyclopedia/methyl-3-oxohexanoate-dic22073.html
https://www.biofuranchem.com/product-page/methyl-3-oxohexanoate-cas-30414-54-1
https://www.ambeed.com/products/methyl-3-oxohexanoate.html
https://www.ambeed.com/products/methyl-3-oxohexanoate.html
https://www.benchchem.com/product/b1330201#storage-and-handling-recommendations-for-methyl-3-oxohexanoate
https://www.benchchem.com/product/b1330201#storage-and-handling-recommendations-for-methyl-3-oxohexanoate
https://www.benchchem.com/product/b1330201#storage-and-handling-recommendations-for-methyl-3-oxohexanoate
https://www.benchchem.com/product/b1330201#storage-and-handling-recommendations-for-methyl-3-oxohexanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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